Cas no 6715-88-4 ((4-iodo-3,5-dimethyl-1H-pyrazol-1-yl)acetic acid)

(4-Iodo-3,5-dimethyl-1H-pyrazol-1-yl)acetic acid is a versatile heterocyclic compound featuring a pyrazole core substituted with iodine and methyl groups, along with an acetic acid functional group. This structure imparts reactivity suitable for further derivatization, making it valuable in synthetic chemistry, particularly in the development of pharmaceuticals and agrochemicals. The iodine substituent enhances its utility in cross-coupling reactions, such as Suzuki or Sonogashira couplings, enabling efficient carbon-carbon bond formation. The acetic acid moiety provides a handle for conjugation or salt formation, improving solubility and compatibility in various reaction conditions. Its well-defined reactivity profile and stability under standard conditions make it a practical intermediate for targeted molecular synthesis.
(4-iodo-3,5-dimethyl-1H-pyrazol-1-yl)acetic acid structure
6715-88-4 structure
Product Name:(4-iodo-3,5-dimethyl-1H-pyrazol-1-yl)acetic acid
CAS No:6715-88-4
MF:C7H9IN2O2
MW:280.063033819199
MDL:MFCD01821345
CID:4655153
Update Time:2025-06-08

(4-iodo-3,5-dimethyl-1H-pyrazol-1-yl)acetic acid Chemical and Physical Properties

Names and Identifiers

    • (4-iodo-3,5-dimethyl-1H-pyrazol-1-yl)acetic acid
    • 2-(4-iodo-3,5-dimethyl-1H-pyrazol-1-yl)acetic acid
    • 2-(4-iodo-3,5-dimethylpyrazol-1-yl)acetic acid
    • BBL008570
    • STK346016
    • BB 0258770
    • 1H-pyrazole-1-acetic acid, 4-iodo-3,5-dimethyl-
    • (4-Iodo-3,5-dimethyl-1H-pyrazol-1-yl)acetic acid, AldrichCPR
    • MDL： MFCD01821345
    • Inchi： 1S/C7H9IN2O2/c1-4-7(8)5(2)10(9-4)3-6(11)12/h3H2,1-2H3,(H,11,12)
    • InChI Key： QISLFXBZKHNZBJ-UHFFFAOYSA-N
    • SMILES： IC1C(C)=NN(CC(=O)O)C=1C

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 188
  • XLogP3: 1.4
  • Topological Polar Surface Area: 55.1

(4-iodo-3,5-dimethyl-1H-pyrazol-1-yl)acetic acid Pricemore >>

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(4-iodo-3,5-dimethyl-1H-pyrazol-1-yl)acetic acid Suppliers

Amadis Chemical Company Limited
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Audited Supplier Audited Supplier
(CAS:6715-88-4)(4-iodo-3,5-dimethyl-1H-pyrazol-1-yl)acetic acid
Order Number:A1171643
Stock Status:in Stock
Quantity:1g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 01:21
Price ($):162.0
Email:sales@amadischem.com

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Amadis Chemical Company Limited
(CAS:6715-88-4)(4-iodo-3,5-dimethyl-1H-pyrazol-1-yl)acetic acid
A1171643
Purity:99%
Quantity:1g
Price ($):162.0
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